Cas no 116477-30-6 (4,6-Dichloro-2,5-diformamidopyrimidine)

• Product Name: 4,6-Dichloro-2,5-diformamidopyrimidine
• CAS No: 116477-30-6
• MF: C₆H₄Cl₂N₄O₂
• MW: 235.027558326721
• CID: 131220
• PubChem ID: 13989892
• Update Time: 2025-06-12

4,6-Dichloro-2,5-diformamidopyrimidine Chemical and Physical Properties

Names and Identifiers

• N,N'-(4,6-Dichloropyrimidine-2,5-diyl)diformamide
• 4,6-dichloro-2,5-diformamido-pyrimidine
• Formamide,N-[4,6-dichloro-2-(formylamino)-5-pyrimidinyl]-
• N-(4,6-dichloro-2-formamidopyrimidin-5-yl)formamide
• ACMC-1BON5
• AG-D-37931
• AGN-PC-0001SR
• AK-56804
• CTK4A9814
• Formamide, N,N'-(4,6-dichloro-2,5-pyrimidinediyl)bis-
• N-(4,6-DICHLORO-5-FORMYLAMINO-PYRIMIDIN-2-YL)-FORMAMIDE
• N-(4,6-dichloro-5-formylamino-pyrimidin-2-yl)-formamid
• N,N-(4,6-DICHLOROPYRIMIDINE-2,5-DIYL)DIFORMAMIDE(WXC07164)
• AKOS022172783
• NS00001054
• CS-0106606
• 4,6-Dichloro-2,5-diformamidopyrimidine
• 116477-30-6
• FT-0697370
• Formamide, N-[4,6-dichloro-2-(formylamino)-5-pyrimidinyl]-
• DTXSID30553872
• SB60240
• Formamide, N-[4,6-dichloro-2-(formylamino)-5-pyrimidinyl]-; Formamide, N,N'-(4,6-dichloro-2,5-pyrimidinediyl)bis- (9CI); N-[4,6-Dichloro-2-(formylamino)-5-pyrimidinyl]formamide; 4,6-Dichloro-2,5-diformamidopyridine; 4,6-Dichloro-2,5-diformamidopyrimidine; N,N'-(4,6-Dichloropyrimidine-2,5-diyl)diformamide
• EC 686-734-8
• SJUZRTBKERGCTK-UHFFFAOYSA-N
• SCHEMBL2054828
• 2,5-diaminoformyl-4,6-dichloropyrimidine
• BCP17571
• N-(4,6-dichloro-2-formamido-pyrimidin-5-yl)formamide

• Inchi： 1S/C6H4Cl2N4O2/c7-4-3(9-1-13)5(8)12-6(11-4)10-2-14/h1-2H,(H,9,13)(H,10,11,12,14)
• InChI Key： SJUZRTBKERGCTK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(NC=O)N=1)Cl)NC=O

Computed Properties

• Exact Mass: 233.97100
• Monoisotopic Mass: 233.9711308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 83.98000
• LogP: 2.33780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 4,6-Dichloro-2,5-diformamidopyrimidine

Recent Advances in the Application of 4,6-Dichloro-2,5-diformamidopyrimidine (CAS: 116477-30-6) in Chemical Biology and Pharmaceutical Research

4,6-Dichloro-2,5-diformamidopyrimidine (CAS: 116477-30-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of nucleoside analogs and antiviral agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, biological activities, and emerging applications in pharmaceutical research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 4,6-Dichloro-2,5-diformamidopyrimidine as a precursor for the synthesis of novel pyrimidine-based inhibitors targeting viral polymerases. The researchers employed a multi-step synthetic route, starting with the chlorination and formamidation of pyrimidine derivatives, to obtain the title compound. Subsequent modifications led to the development of potent inhibitors with nanomolar activity against RNA-dependent RNA polymerases, showcasing the compound's potential in antiviral drug development.

In another significant development, researchers at a leading pharmaceutical company reported the application of 116477-30-6 in the synthesis of modified nucleosides for cancer therapy. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), described how the dichloro and diformamido groups of this intermediate allow for selective functionalization, enabling the creation of diverse nucleoside analogs with improved pharmacokinetic properties. The resulting compounds showed promising activity against several cancer cell lines, with one derivative currently undergoing preclinical evaluation.

Recent advancements in synthetic methodology have also focused on optimizing the production of 4,6-Dichloro-2,5-diformamidopyrimidine. A 2024 study in Organic Process Research & Development presented an improved, scalable synthesis with higher yields and reduced environmental impact. The new protocol employs greener solvents and catalytic systems, addressing previous challenges in large-scale production while maintaining the compound's high purity, which is critical for pharmaceutical applications.

The compound's mechanism of action and structure-activity relationships have been further elucidated through computational and experimental studies. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) revealed how derivatives of 116477-30-6 interact with various biological targets, providing insights for rational drug design. These findings are particularly relevant for developing targeted therapies with reduced off-target effects.

Looking forward, researchers are exploring novel applications of 4,6-Dichloro-2,5-diformamidopyrimidine beyond its traditional uses. Preliminary results from ongoing studies suggest potential in the development of fluorescent probes for biological imaging and as building blocks for DNA-encoded libraries. These emerging applications could significantly expand the compound's utility in chemical biology and drug discovery platforms.

In conclusion, 4,6-Dichloro-2,5-diformamidopyrimidine (CAS: 116477-30-6) continues to be a valuable intermediate in pharmaceutical research, with recent studies demonstrating its versatility in drug development and expanding its potential applications. The compound's well-characterized chemistry, combined with new synthetic approaches and deeper understanding of its biological interactions, positions it as an important tool for future medicinal chemistry innovations.